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Compound of Interest

Compound Name: (+/-)-Myristoylcarnitine chloride
CAS No.: 14919-38-1
Cat. No.: B077716
- 7

Introduction: The Role of Myristoylcarnitine in
Cellular Metabolism

(+/-)-Myristoylcarnitine chloride is a critical intermediate in cellular energy metabolism,
specifically in the transport of long-chain fatty acids into the mitochondrial matrix for
subsequent B-oxidation.[1][2][3] As a C14 acylcarnitine, it is formed from L-carnitine and
myristoyl-CoA, a reaction catalyzed by carnitine palmitoyltransferase | (CPT1) on the outer
mitochondrial membrane. The resulting myristoylcarnitine is then shuttled across the inner
mitochondrial membrane by the carnitine-acylcarnitine translocase (CACT). Within the
mitochondrial matrix, carnitine palmitoyltransferase Il (CPT2) converts myristoylcarnitine back
to myristoyl-CoA, which then enters the 3-oxidation spiral to generate acetyl-CoA for the Krebs
cycle and subsequent ATP production.

Given its central role in fatty acid oxidation (FAO), myristoylcarnitine is an invaluable tool for
researchers studying metabolic pathways, mitochondrial function, and the pathophysiology of
diseases associated with disordered lipid metabolism, such as type 2 diabetes, cardiovascular
disease, and certain inborn errors of metabolism.[4][5] These application notes provide detailed
guidelines for the proper handling, storage, and utilization of (+/-)-myristoylcarnitine chloride
to ensure the integrity and reproducibility of experimental results.

Chemical and Physical Properties
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A thorough understanding of the physicochemical properties of (+/-)-myristoylcarnitine
chloride is fundamental to its correct handling and use in experimental settings.

Property Value Source(s)
Molecular Formula C21H42CINO4 [1]
Molecular Weight 408.02 g/mol [1]
Appearance White solid [2]

Purity >98% [4][6]
Storage (Solid) -20°C [6]

Solubility Guidelines for Stock Solution Preparation

The solubility of (+/-)-myristoylcarnitine chloride can vary depending on the solvent. The
following table provides solubility data based on information for the closely related myristoyl-L-
carnitine-d3 chloride, which is expected to have very similar solubility properties.

Concentration

Solvent Solubility (approx.) (approx.) Source(s)
DMSO > 14 mg/mL >34 mM [71[8][9]
Ethanol > 20 mg/mL =49 mM [718119]
DMF =20 mg/mL =49 mM [71[81I9]
Methanol Slightly soluble Not specified [41[5]
Water Slightly soluble Not specified [41[5]

Note: For biological experiments, it is crucial to minimize the final concentration of organic
solvents, as they can have physiological effects.

Protocol for Preparation of a 10 mM Stock Solution
in DMSO
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This protocol describes the preparation of a 10 mM stock solution of (+/-)-myristoylcarnitine
chloride in DMSO.

Materials:

e (+/-)-Myristoylcarnitine chloride (solid)

e Anhydrous DMSO (newly opened or properly stored to be non-hygroscopic)
o Sterile, amber glass vial with a Teflon-lined cap

o Calibrated analytical balance

» Vortex mixer

o Pipettes

Procedure:

Equilibration: Allow the vial of (+/-)-myristoylcarnitine chloride to come to room
temperature before opening to prevent condensation of atmospheric moisture.

» Weighing: Accurately weigh out a desired amount of the compound. For example, to prepare
1 mL of a 10 mM stock solution, weigh 4.08 mg of (+/-)-myristoylcarnitine chloride.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed compound.

» Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming (to no more than 37°C) can be used to aid dissolution if necessary.

o Storage: Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw
cycles.

Stability and Storage of Stock Solutions

Acylcarnitines, including myristoylcarnitine, are susceptible to hydrolysis, especially in aqueous
solutions and at elevated temperatures.[10] This degradation process, which yields carnitine
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and the corresponding fatty acid, can significantly impact experimental outcomes.

Key Stability Considerations:

e Solid Form: When stored as a dry powder at -20°C, (+/-)-myristoylcarnitine chloride is
stable for at least four years.[6]

o Organic Solvents: Stock solutions in anhydrous organic solvents like DMSO or ethanol are
significantly more stable than aqueous solutions. For long-term storage, -80°C is
recommended.

e Aqueous Solutions: It is strongly advised not to store aqueous solutions of myristoylcarnitine
for more than one day.[6] If an aqueous solution is required, it should be prepared fresh from
a stock in an organic solvent immediately before use.

» Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be avoided as they can
accelerate degradation. It is best practice to aliquot stock solutions into single-use volumes.

Recommended Storage Conditions for Stock Solutions:

Storage Temperature Recommended Duration Notes

In a tightly sealed vial to

-80°C Up to 1 year prevent moisture absorption.
[11]
Increased risk of degradation
-20°C Short-term (days to weeks)

compared to -80°C.

Significant degradation can
4°C Not recommended
occur.

Room Temperature Not recommended Rapid degradation is likely.

Application Protocol: Assessing Mitochondrial Fatty
Acid Oxidation in Permeabilized Cells
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This protocol provides a framework for using (+/-)-myristoylcarnitine chloride to assess
mitochondrial fatty acid oxidation in cultured cells that have been permeabilized to allow direct
access of substrates to the mitochondria. This method is adapted from established protocols
for measuring mitochondrial respiration and FAO.

Principle:

This assay measures the oxygen consumption rate (OCR) in permeabilized cells in the
presence of myristoylcarnitine. The OCR is an indicator of mitochondrial respiratory chain
activity, and its stimulation by myristoylcarnitine reflects the cell's capacity to oxidize this fatty
acid.

Workflow Diagram:
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Caption: Workflow for assessing fatty acid oxidation using myristoylcarnitine in permeabilized
cells.

Materials:

e Cultured cells of interest

o Seahorse XF Analyzer (or similar respirometry system)
o Seahorse XF cell culture microplates

e Mitochondrial Assay Solution (MAS): 70 mM sucrose, 220 mM mannitol, 10 mM KH2PO4, 5
mM MgCI2, 2 mM HEPES, 1 mM EGTA, and 0.2% (w/v) fatty acid-free BSA, pH 7.2

e Permeabilizing agent (e.g., digitonin)

e (+/-)-Myristoylcarnitine chloride stock solution (10 mM in DMSO)

o Malate stock solution (0.5 M)

o ADP stock solution (100 mM)

e Mitochondrial inhibitors (e.g., oligomycin, FCCP, rotenone, antimycin A)
Procedure:

o Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a density optimized for
your cell type and allow them to adhere overnight.

o Prepare Assay Medium: Prepare fresh MAS. On the day of the assay, supplement the MAS
with myristoylcarnitine (final concentration 5-10 uM) and malate (final concentration 2 mM).

e Permeabilization:
o Wash the cells with MAS.

o Add MAS containing the appropriate concentration of digitonin (titration is recommended
to determine the optimal concentration for your cell type) and incubate for 5-10 minutes at
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37°C.

o Wash away the permeabilization buffer and replace it with the substrate-containing MAS
prepared in step 2.

e Measure Basal Respiration (State 2): Place the plate in the Seahorse XF Analyzer and
measure the basal OCR.

o Measure State 3 Respiration: Inject ADP (final concentration 1-2 mM) to stimulate ATP
synthesis-linked respiration and measure the OCR.

e Mitochondrial Stress Test (Optional): Subsequently inject mitochondrial inhibitors such as
oligomycin (to inhibit ATP synthase), FCCP (an uncoupler), and a mixture of rotenone and
antimycin A (to inhibit Complex | and 11, respectively) to assess various parameters of
mitochondrial function.

o Data Analysis: Normalize the OCR data to cell number or protein content per well. Analyze
the changes in OCR in response to the addition of myristoylcarnitine and ADP to determine
the rate of fatty acid oxidation.

Conclusion

(+/-)-Myristoylcarnitine chloride is a powerful tool for investigating fatty acid metabolism and
mitochondrial function. Adherence to the handling, storage, and experimental guidelines
outlined in these application notes is essential for obtaining accurate, reproducible, and reliable
data. Proper preparation and storage of stock solutions will minimize compound degradation
and ensure the validity of experimental findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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